Cas no 1396802-42-8 (N'-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-N-(1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-N-(1,2-oxazol-3-yl)ethanediamide
• CAS No: 1396802-42-8
• MF: C₁₆H₁₈N₄O₅
• MW: 346.337923526764
• CID: 6442199
• PubChem ID: 71786790
• Update Time: 2025-11-03

N'-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-N-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-N-(1,2-oxazol-3-yl)ethanediamide
• N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-N'-(1,2-oxazol-3-yl)oxamide
• 1396802-42-8
• AKOS024535464
• N1-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide
• VU0534590-1
• F6178-6782
• N'-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-N-(1,2-oxazol-3-yl)ethanediamide

• Inchi： 1S/C16H18N4O5/c21-14(15(22)18-13-4-8-25-19-13)17-9-11-1-5-20(6-2-11)16(23)12-3-7-24-10-12/h3-4,7-8,10-11H,1-2,5-6,9H2,(H,17,21)(H,18,19,22)
• InChI Key： ZEQLTYNSFLRKQM-UHFFFAOYSA-N
• SMILES： O=C(C1=COC=C1)N1CCC(CNC(C(NC2C=CON=2)=O)=O)CC1

Computed Properties

• Exact Mass: 346.12771969g/mol
• Monoisotopic Mass: 346.12771969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 118Ų

Additional information on N'-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-N-(1,2-oxazol-3-yl)ethanediamide

Professional Introduction to Compound with CAS No. 1396802-42-8 and Product Name: N'-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-N-(1,2-oxazol-3-yl)ethanediamide

The compound with the CAS number 1396802-42-8 and the product name N'-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-N-(1,2-oxazol-3-yl)ethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties. The presence of a furan-3-carbonyl moiety and a piperidin-4-ylmethyl group in its structure suggests a high degree of reactivity and versatility, making it a valuable candidate for further chemical modifications and derivatization. Additionally, the incorporation of a 1,2-oxazol-3-yl group enhances its potential as a bioactive molecule, capable of interacting with various biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The structural features of this compound align well with the current trends in medicinal chemistry, particularly in the design of molecules that can modulate biological pathways associated with various diseases. The combination of a furan ring, piperidine ring, and oxazole ring creates a multifaceted scaffold that can be exploited for the development of drugs targeting multiple pathways simultaneously.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The structural motifs present in this molecule are known to interact with neurotransmitter receptors and enzymes, making it a promising candidate for further investigation as a potential therapeutic agent. Recent studies have demonstrated that compounds with similar structural features exhibit significant efficacy in preclinical models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, allows for the efficient construction of the complex molecular framework. These synthetic strategies not only highlight the synthetic prowess required to produce such molecules but also underscore the importance of innovative methodologies in modern drug discovery.

Evaluation of this compound's pharmacological properties has revealed several interesting characteristics that make it an attractive candidate for further development. In vitro studies have shown that it exhibits significant binding affinity to several key targets relevant to neurological disorders. Furthermore, preliminary in vivo studies indicate that it possesses favorable pharmacokinetic profiles, including good oral bioavailability and reasonable tissue distribution.

The development of this compound also reflects broader trends in pharmaceutical research towards personalized medicine. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify and optimize molecules with tailored properties to meet specific therapeutic needs. This approach not only accelerates the drug discovery process but also increases the likelihood of success in translating laboratory findings into clinical applications.

Future research directions for this compound include further exploration of its mechanism of action and optimization of its pharmacological properties through structural modifications. Additionally, investigating its potential interactions with other biological targets may uncover additional therapeutic applications beyond its initial scope. Collaborative efforts between academic researchers and industry scientists will be crucial in advancing this compound towards clinical development.

The significance of this compound extends beyond its immediate therapeutic applications; it also serves as a valuable tool for understanding fundamental principles in medicinal chemistry. By studying its interactions with biological targets and its overall pharmacological profile, researchers can gain insights into structure-function relationships that can guide future drug design efforts.

In conclusion, the compound with CAS number 1396802-42-8 and product name N'-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-N-(1,2-oxazol-3-yl)ethanediamide represents a promising advancement in pharmaceutical chemistry. Its unique molecular structure and favorable pharmacological properties make it a valuable candidate for further development as a therapeutic agent. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an important role in addressing unmet medical needs.